Cas no 10523-64-5 (2-(5-Amino-1H-pyrazol-3-yl)-phenol)

• Product Name: 2-(5-Amino-1H-pyrazol-3-yl)-phenol
• CAS No: 10523-64-5
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 118668
• PubChem ID: 135633799
• Update Time: 2024-11-03

2-(5-Amino-1H-pyrazol-3-yl)-phenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(5-amino-1H-pyrazol-3-yl)-
• 2-(5-Amino-1H-pyrazol-3-yl)-phenol
• 6-(5-amino-1,2-dihydropyrazol-3-ylidene)cyclohexa-2,4-dien-1-one
• 2-(5-amino-1(2)H-pyrazol-3-yl)-phenol
• 2-(5-amino-1H-pyrazol-3-yl)phenol
• 3-(o-Hydroxy-phenyl)-5-amino-pyrazol
• 3-o-Oxyphenyl-5-amino-pyrazol
• AG-D-18467
• CTK4A3678
• KB-223285
• Phenol, o-[5(or 3)-aminopyrazol-3(or 5)-yl]-(7CI)
• Phenol,o-(5-aminopyrazol-3-yl)- (8CI)
• 2-(3-AMINO-1H-PYRAZOL-5-YL)PHENOL
• EN300-1804376
• AMY202100007
• 6-(5-Amino-1,2-dihydro-3H-pyrazol-3-ylidene)cyclohexa-2,4-dien-1-one
• AKOS005138248
• 1846587-33-4
• 10523-64-5
• DTXSID00695218
• SCHEMBL17355073
• 2-(5-amino-2H-pyrazol-3-yl)phenol
• STL199586

• MDL： MFCD07787061
• Inchi： 1S/C9H9N3O/c10-9-5-7(11-12-9)6-3-1-2-4-8(6)13/h1-5,13H,(H3,10,11,12)
• InChI Key： WPGFRHKUNZLFDA-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1=CC(N)=NN1

Computed Properties

• Exact Mass: 175.07467
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 74.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids